N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

• Molecular Formula: C25H23N3O6
• Molecular Weight: 461.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C25H23N3O6/c1-30-19-12-8-7-11-18(19)26-24(29)16-9-5-6-10-17(16)25-27-23(28-34-25)15-13-20(31-2)22(33-4)21(14-15)32-3/h5-14H,1-4H3,(H,26,29)
• InChI Key: KLQXVEXCTWOOFP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC

Description

N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide, also known as TFB-TBOA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a potent inhibitor of glutamate transporters, which play a crucial role in regulating the concentration of glutamate in the brain. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its dysregulation has been implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. In

Scientific Research Applications

N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been widely used in scientific research as a tool to investigate the role of glutamate transporters in various neurological disorders. For example, N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been used to study the effects of glutamate transporter dysfunction in Alzheimer's disease, where it has been shown to exacerbate amyloid-beta-induced neurotoxicity. N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has also been used to study the role of glutamate transporters in epilepsy, where it has been shown to increase seizure susceptibility in animal models.

Mechanism of Action

N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide exerts its effects by inhibiting the activity of glutamate transporters, specifically the excitatory amino acid transporter 2 (EAAT2) subtype. EAAT2 is responsible for the majority of glutamate uptake in the brain, and its dysfunction has been implicated in a range of neurological disorders. By inhibiting EAAT2, N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide increases the extracellular concentration of glutamate, which can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been shown to have a range of biochemical and physiological effects. In addition to its effects on glutamate transporters, N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been shown to inhibit the activity of other transporters, such as the serotonin transporter and the dopamine transporter. N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has also been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its effects on cognition and behavior.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of glutamate transporters, which allows for precise manipulation of glutamate levels in the brain. N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is also relatively stable and easy to use in experimental settings. However, there are also limitations to the use of N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. For example, N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been shown to have off-target effects on other transporters, which may complicate interpretation of experimental results. Additionally, the effects of N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide on glutamate levels may vary depending on the brain region and experimental conditions.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. One area of interest is the development of more selective and potent inhibitors of glutamate transporters, which would allow for even more precise manipulation of glutamate levels in the brain. Another area of interest is the use of N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide in combination with other drugs or therapies for the treatment of neurological disorders. Finally, there is a need for further investigation into the long-term effects of N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide on brain function and behavior.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide involves the reaction of 3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with 2-amino-4-methoxybenzoic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then subjected to a series of purification steps, such as column chromatography and recrystallization, to obtain the final compound in high purity.